![molecular formula C14H20N4O2 B5303878 1-[4-nitro-3-(1-pyrrolidinyl)phenyl]piperazine CAS No. 330633-83-5](/img/structure/B5303878.png)
1-[4-nitro-3-(1-pyrrolidinyl)phenyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-nitro-3-(1-pyrrolidinyl)phenyl]piperazine, commonly known as 4-NPP, is a novel psychoactive substance that has gained interest in the scientific community due to its potential therapeutic applications. This compound belongs to the piperazine family and has been found to have a unique mechanism of action that sets it apart from other psychoactive substances.
Mechanism of Action
The mechanism of action of 4-NPP is unique compared to other psychoactive substances. It acts as a partial agonist at the 5-HT1A receptor and a full agonist at the 5-HT2A receptor. This dual action results in a complex interplay between the serotonergic and dopaminergic systems, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
4-NPP has been shown to modulate several neurotransmitter systems, including serotonin, dopamine, and norepinephrine. It has been found to increase extracellular levels of serotonin and dopamine in the prefrontal cortex, which may be responsible for its anxiolytic and antidepressant effects. It has also been shown to reduce the release of glutamate, which may contribute to its antipsychotic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 4-NPP in lab experiments is its unique mechanism of action, which allows for the study of the complex interplay between the serotonergic and dopaminergic systems. However, one limitation is the lack of research on its long-term effects and potential toxicity.
Future Directions
There are several potential future directions for research on 4-NPP. One area of interest is its potential use in the treatment of substance abuse disorders. Another area of interest is its potential as a novel antidepressant or antipsychotic medication. Further research is needed to fully understand the therapeutic potential of this compound.
Synthesis Methods
The synthesis of 4-NPP involves the reaction of 4-nitrobenzoyl chloride with pyrrolidine followed by the addition of piperazine. The resulting compound is then purified through recrystallization. This method is relatively simple and yields high purity 4-NPP.
Scientific Research Applications
4-NPP has been extensively studied for its potential therapeutic applications. It has been found to have anxiolytic, antidepressant, and antipsychotic properties. In addition, it has been shown to have potential in the treatment of substance abuse disorders, as it can reduce drug-seeking behavior in animals.
properties
IUPAC Name |
1-(4-nitro-3-pyrrolidin-1-ylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4O2/c19-18(20)13-4-3-12(16-9-5-15-6-10-16)11-14(13)17-7-1-2-8-17/h3-4,11,15H,1-2,5-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAVYTZCTAHRQNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C=CC(=C2)N3CCNCC3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70347419 |
Source
|
Record name | 1-(4-nitro-3-pyrrolidin-1-ylphenyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70347419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Nitro-3-pyrrolidin-1-ylphenyl)piperazine | |
CAS RN |
330633-83-5 |
Source
|
Record name | 1-(4-nitro-3-pyrrolidin-1-ylphenyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70347419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.